Cas no 117947-19-0 ((1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride)

• Product Name: (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride
• CAS No: 117947-19-0
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD30541345
• CID: 2196147
• PubChem ID: 127256275
• Update Time: 2025-06-08

(1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S,5R)-Neomenthyl amine
• (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride
• (1S,2S,5R)-5-methyl-2-propan-2-ylcyclohexan-1-amine
• DTXSID50503899
• (1S,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXAN-1-AMINE
• 7231-40-5
• AKOS006344310
• 117947-19-0
• SCHEMBL3256236
• DTXCID80454709
• (1S,2S,5R)-5-Methyl-2-(propan-2-yl)cyclohexan-1-amine
• CS-0441967
• (1S, 2S, 5R)-NEOMENTHYL AMINE

• MDL： MFCD30541345
• Inchi： 1S/C10H21N/c1-7(2)9-5-4-8(3)6-10(9)11/h7-10H,4-6,11H2,1-3H3/t8-,9+,10+/m1/s1
• InChI Key： RBMUAGDCCJDQLE-UTLUCORTSA-N
• SMILES： N[C@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 155.167399674Da
• Monoisotopic Mass: 155.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

(1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride

Research Brief on (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride (CAS: 117947-19-0)

The compound (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride, with CAS number 117947-19-0, has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

Recent studies have highlighted the stereospecific nature of this compound, which plays a crucial role in its biological activity. The (1S,2S,5R) configuration ensures high selectivity in binding to target receptors, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and chiral resolution, to produce high-purity samples of this compound, ensuring reproducibility in pharmacological studies.

Pharmacological investigations have revealed that (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride exhibits potent activity as a central nervous system (CNS) modulator. Preclinical studies in animal models have demonstrated its efficacy in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in treating neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

In addition to its CNS activity, recent research has explored the compound's potential as an analgesic. Its mechanism of action appears to involve the modulation of pain pathways, with minimal side effects compared to traditional opioid-based treatments. This has sparked interest in developing non-addictive pain management therapies based on this compound, addressing a critical need in the current opioid crisis.

Structural-activity relationship (SAR) studies have further elucidated the importance of the hydrochloride salt form in enhancing the compound's solubility and bioavailability. Researchers have optimized formulation strategies to improve its pharmacokinetic profile, including the development of sustained-release formulations and nanoparticle-based delivery systems. These advancements are critical for translating preclinical findings into clinical applications.

Ongoing clinical trials are evaluating the safety and efficacy of (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride in human subjects. Preliminary results indicate favorable tolerability and promising therapeutic effects, though further studies are needed to confirm these findings. Regulatory agencies are closely monitoring these developments, given the compound's potential to address unmet medical needs.

In conclusion, (1S,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexan-1-amine hydrochloride represents a versatile and promising compound in the field of medicinal chemistry. Its stereospecificity, pharmacological activity, and formulation potential make it a valuable candidate for further research and development. Continued exploration of its mechanisms of action and therapeutic applications will likely yield significant advancements in the treatment of CNS disorders and pain management.